4-(2,4-dichlorophenyl)-N-(2-ethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: 4-(2,4-dichlorophenyl)-N-(2-ethoxyphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C20H19Cl2N3O2S/c1-3-27-16-7-5-4-6-15(16)24-19(26)17-11(2)23-20(28)25-18(17)13-9-8-12(21)10-14(13)22/h4-10,18H,3H2,1-2H3,(H,24,26)(H2,23,25,28)
• InChI Key: XIDCGANKGSTUQS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=C(NC(=S)NC2C3=C(C=C(C=C3)Cl)Cl)C
• Molecular Formula: C20H19Cl2N3O2S
• Molecular Weight: 436.4 g/mol

Description

4-(2,4-dichlorophenyl)-N-(2-ethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C20H19Cl2N3O2S and its molecular weight is 436.35. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial Activities: Compounds similar to 4-(2,4-dichlorophenyl)-N-(2-ethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide have been synthesized and evaluated for their antimicrobial activities. Some compounds in this category exhibited significant inhibition on bacterial and fungal growth, comparable to standard drugs (Akbari et al., 2008).

Synthesis and Pharmacological Properties

• Anti-inflammatory and Analgesic Agents: Novel derivatives related to the given compound have been synthesized and screened for their anti-inflammatory and analgesic activities. Certain compounds demonstrated high inhibitory activity on COX-2 selectivity and significant analgesic and anti-inflammatory properties (Abu‐Hashem et al., 2020).
• Antihypertensive Activity: Derivatives of dihydropyrimidines, similar to the compound , were synthesized and tested for antihypertensive activity, revealing new insights into the structure-activity relationship (Rana et al., 2004).
• Anti-ulcer Activity: Synthesized compounds of dihydropyrimidines, related to 4-(2,4-dichlorophenyl)-N-(2-ethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide, were tested for anti-ulcer activity, with some showing significant results compared to control groups (Rana et al., 2011).

Synthesis Techniques and Chemical Properties

• Synthesis Techniques: Research on the synthesis of related compounds includes the use of sodium hydrogen sulfate as a catalyst for efficient production, highlighting the versatility and adaptability of these compounds in chemical synthesis (Gein et al., 2018).
• Crystal Structure Analysis: Crystal structure analysis has been conducted on similar pyrimidine derivatives, providing valuable information on the molecular configurations and potential applications of these compounds (Begum et al., 2009).